Cas no 1779143-11-1 (tert-butyl N-[3-(sulfamoylamino)propyl]carbamate)

• Product Name: tert-butyl N-[3-(sulfamoylamino)propyl]carbamate
• CAS No: 1779143-11-1
• MF: C₈H₁₉N₃O₄S
• MW: 253.319160699844
• CID: 6466713
• PubChem ID: 115611965
• Update Time: 2025-10-23

tert-butyl N-[3-(sulfamoylamino)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(sulfamoylamino)propyl]carbamate
• EN300-7003187
• 1779143-11-1

• Inchi： 1S/C8H19N3O4S/c1-8(2,3)15-7(12)10-5-4-6-11-16(9,13)14/h11H,4-6H2,1-3H3,(H,10,12)(H2,9,13,14)
• InChI Key： YEPOOAHRLNVMHH-UHFFFAOYSA-N
• SMILES： S(N)(NCCCNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.10962727g/mol
• Monoisotopic Mass: 253.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl N-[3-(sulfamoylamino)propyl]carbamate

Introduction to tert-butyl N-[3-(sulfamoylamino)propyl]carbamate (CAS No. 1779143-11-1)

tert-butyl N-[3-(sulfamoylamino)propyl]carbamate (CAS No. 1779143-11-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBNSAPC, is characterized by its unique chemical structure, which includes a tert-butyl group, a sulfamoyl moiety, and an amino propyl chain. These structural features contribute to its potential applications in various biological and therapeutic contexts.

The chemical formula of tert-butyl N-[3-(sulfamoylamino)propyl]carbamate is C₉H₂₀N₄O₄S, and it has a molecular weight of approximately 280.33 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of tert-butyl carbamate with 3-aminopropyl sulfamate. The synthesis process is carefully controlled to ensure high purity and yield, making it suitable for use in both research and industrial applications.

In recent years, tert-butyl N-[3-(sulfamoylamino)propyl]carbamate has been the subject of extensive research due to its potential as a prodrug or drug delivery system. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The tert-butyl carbamate group in TBNSAPC can be cleaved by esterases, releasing the active sulfamoyl amino propyl moiety. This property makes TBNSAPC an attractive candidate for targeted drug delivery, particularly in the treatment of diseases where localized drug release is beneficial.

One of the key areas of research involving tert-butyl N-[3-(sulfamoylamino)propyl]carbamate is its application in the treatment of neurodegenerative diseases. Studies have shown that sulfamoyl compounds can exhibit neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, TBNSAPC has been found to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated. By reducing neuroinflammation, TBNSAPC may help to slow down the progression of diseases such as Alzheimer's and Parkinson's.

Beyond its potential in neurodegenerative diseases, tert-butyl N-[3-(sulfamoylamino)propyl]carbamate has also shown promise in cancer therapy. Research has demonstrated that sulfamoyl compounds can interfere with specific signaling pathways that are often dysregulated in cancer cells. For example, TBNSAPC has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently activated in various types of cancer. By targeting this pathway, TBNSAPC may help to suppress tumor growth and enhance the effectiveness of other anticancer therapies.

In addition to its therapeutic potential, tert-butyl N-[3-(sulfamoylamino)propyl]carbamate has also been studied for its use as a tool compound in biochemical assays and cell culture experiments. Its ability to modulate specific biological processes makes it a valuable reagent for researchers investigating cellular signaling pathways and disease mechanisms. For instance, TBNSAPC can be used to study the effects of sulfamoyl compounds on protein-protein interactions and enzyme activities.

The safety profile of tert-butyl N-[3-(sulfamoylamino)propyl]carbamate is another important aspect that has been extensively evaluated. Preclinical studies have shown that TBNSAPC exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings suggest that it may be safe for use in clinical settings, although further studies are needed to fully assess its safety and efficacy in humans.

In conclusion, tert-butyl N-[3-(sulfamoylamino)propyl]carbamate (CAS No. 1779143-11-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of TBNSAPC will emerge, paving the way for innovative treatments for various diseases.